
Application Notes and Protocols: Preparation of
BN82002 Hydrochloride Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BN82002 hydrochloride

Cat. No.: B10828015 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of BN82002 hydrochloride, a potent and selective inhibitor of the CDC25

phosphatase family.[1][2][3] Accurate preparation of this stock solution is crucial for ensuring

reproducible results in downstream applications, such as in vitro cell-based assays and in vivo

studies.

Introduction to BN82002 Hydrochloride
BN82002 hydrochloride is a cell-permeable, irreversible inhibitor of CDC25 phosphatases,

including CDC25A, B, and C, with IC50 values in the low micromolar range.[1][3][4] It displays

approximately 20-fold greater selectivity for CDC25 phosphatases over CD45 tyrosine

phosphatase.[1][3][4] Due to its ability to arrest the cell cycle, BN82002 is a valuable tool for

cancer research and drug development.[1][3][4] The hydrochloride salt is the preferred form

due to the instability of the free base.[2]

Quantitative Data Summary
The following table summarizes the key quantitative information for BN82002 hydrochloride.
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Property Value Source(s)

Molecular Formula C₁₉H₂₅N₃O₄ • HCl [5][6]

Molecular Weight 395.88 g/mol Calculated

CAS Number 1049740-43-3 [1]

Appearance Red to dark red solid [3][6]

Purity ≥95% (HPLC) [3][6]

Solubility (DMSO) >100 mM [7]

Solubility (Ethanol) 10 mg/mL

Storage (Solid) -20°C, protected from light [3][6]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[1][2]

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BN82002 hydrochloride
in dimethyl sulfoxide (DMSO).

3.1. Materials and Equipment

BN82002 hydrochloride powder

Anhydrous/molecular biology grade DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

BN82002 hydrochloride is a research chemical. The toxicological properties have not been

fully investigated.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

3.3. Step-by-Step Procedure

Equilibrate: Allow the vial of BN82002 hydrochloride powder to warm to room temperature

before opening to prevent condensation of moisture.

Weigh: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully weigh

out the desired amount of BN82002 hydrochloride. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.96 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 395.88 g/mol = 0.00396 g = 3.96 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the

example above, add 1 mL of DMSO.

Mix: Cap the tube/vial securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear. Gentle warming or sonication can be used to aid dissolution if

precipitation occurs.[1][2]
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Aliquot: To avoid repeated freeze-thaw cycles which can lead to product degradation, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[1][2]

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][2] Ensure the storage containers are tightly sealed and

protected from light.[6]
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Workflow for BN82002 Hydrochloride Stock Solution Preparation
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Caption: Workflow for BN82002 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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